5-(2,3-Dimethylphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-(2,3-dimethylphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-9-4-3-5-12(10(9)2)11-6-7-14(16)13(8-11)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: RVVOBBVHCQBTKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC(=C(C=C2)F)C(=O)O)C
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID10681329
• Molecular Weight: 244.26 g/mol
• CAS RN: 1261929-57-0

Description

5-(2,3-Dimethylphenyl)-2-fluorobenzoic acid (5-DMP-2-FBA) is a fluorinated aromatic acid that has been studied for its potential applications in the scientific research field. This compound has been used in a variety of experiments, from organic synthesis to the study of biochemical and physiological effects.

Scientific Research Applications

5-(2,3-Dimethylphenyl)-2-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used in organic synthesis reactions to create other fluorinated aromatic compounds, such as 2-fluoro-3-methoxybenzoic acid. It has also been used in the study of the biochemical and physiological effects of compounds on cells and organisms, as well as in the study of drug metabolism.

Mechanism of Action

The mechanism of action of 5-(2,3-Dimethylphenyl)-2-fluorobenzoic acid, 95% is not fully understood. However, it is believed that the fluorine atom in the compound interacts with the hydrophobic pocket of the target molecule, thus inhibiting its activity. Additionally, it is believed that the compound can act as a proton acceptor, thus altering the pH of the target molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,3-Dimethylphenyl)-2-fluorobenzoic acid, 95% are not well understood. However, the compound has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 and thymidine kinase. Additionally, it has been shown to reduce the expression of certain genes, such as those involved in the regulation of cell cycle progression.

Advantages and Limitations for Lab Experiments

The main advantage of 5-(2,3-Dimethylphenyl)-2-fluorobenzoic acid, 95% is its high purity (95%) and its ability to be synthesized in a relatively short amount of time. Additionally, it is relatively inexpensive and easy to obtain. However, the compound has limited solubility in water, and its mechanism of action is not fully understood.

Future Directions

The future directions for 5-(2,3-Dimethylphenyl)-2-fluorobenzoic acid, 95% are numerous. Further research could be conducted to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in drug metabolism and organic synthesis. Furthermore, research could be conducted to explore the potential of 5-(2,3-Dimethylphenyl)-2-fluorobenzoic acid, 95% as a proton acceptor and its ability to alter the pH of target molecules. Finally, research could be conducted to explore the potential of 5-(2,3-Dimethylphenyl)-2-fluorobenzoic acid, 95% as a drug delivery system.

Synthesis Methods

5-(2,3-Dimethylphenyl)-2-fluorobenzoic acid, 95% is synthesized through an electrophilic aromatic substitution reaction of 2,3-dimethylphenol with fluorobenzene in the presence of a base such as sodium hydroxide. The reaction is carried out in an aqueous medium at a temperature of 70°C. The reaction is complete in approximately 40 minutes and yields a product with a purity of 95%.